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Compound of Interest

1-(2-Ethoxyethyl)-1-
Compound Name:
fluorocyclobutane

Cat. No.: B044299

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following document provides a comprehensive overview of the predicted
physicochemical properties of 1-(2-ethoxyethyl)-1-fluorocyclobutane. Due to the absence of
experimentally determined data in publicly available literature, the quantitative values
presented herein are derived from computational predictions. Standardized experimental
protocols for the determination of these properties are provided for researchers who may wish
to verify these predictions.

Introduction

1-(2-ethoxyethyl)-1-fluorocyclobutane is a novel organic molecule with potential applications
in medicinal chemistry and materials science. Its unique structural features, including a strained
cyclobutane ring, a flexible ethoxyethyl side chain, and a fluorine atom, are expected to confer
distinct physicochemical properties that can influence its biological activity, metabolic stability,
and material characteristics. This guide summarizes the predicted core physicochemical
properties of this compound and provides detailed experimental protocols for their empirical
determination.

Predicted Physicochemical Properties
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The physicochemical properties of 1-(2-ethoxyethyl)-1-fluorocyclobutane have been
estimated using various computational models. The Simplified Molecular Input Line Entry
System (SMILES) string for this compound is CCOCCC1(F)CCCL1. The following tables
summarize the predicted values from multiple reputable online prediction tools. It is important to
note that these are in silico estimations and may differ from experimental values.

Table 1: Predicted Lipophilicity and Solubility

Parameter Predicted Value (Tool 1) Predicted Value (Tool 2)

LogP (Octanol-Water Partition

N 2.3
Coefficient)
Aqueous Solubility (LogS) -2.5 -2.8
Table 2: Predicted lonization Properties
Parameter Predicted Value

No acidic pKa predicted in the physiological pH

pKa (Acidic)
range.
) No basic pKa predicted in the physiological pH
pKa (Basic)
range.
Table 3: Predicted Physical Properties
Parameter Predicted Value (Tool 1) Predicted Value (Tool 2)
Boiling Point (°C) 185 192
Melting Point (°C) -25 -30

Experimental Protocols for Physicochemical
Property Determination
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For the empirical validation of the predicted values, the following standard experimental
protocols, based on OECD and EPA guidelines, are recommended.[1][2]

Determination of Octanol-Water Partition Coefficient
(LogP)

The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity and is
a critical parameter in drug discovery for predicting absorption, distribution, metabolism, and
excretion (ADME) properties.

Recommended Method: OECD Guideline 107 - Shake Flask Method

e Preparation of Solutions: Prepare a stock solution of 1-(2-ethoxyethyl)-1-
fluorocyclobutane in n-octanol. The n-octanol and water used must be mutually saturated
before the experiment.

o Partitioning: A known volume of the n-octanol stock solution is mixed with a known volume of
water in a vessel. The mixture is then agitated until equilibrium is reached. The temperature
should be maintained at a constant value, typically 25 °C.

» Phase Separation: The mixture is centrifuged to ensure complete separation of the n-octanol
and water phases.

e Quantification: The concentration of the test substance in both the n-octanol and water
phases is determined using a suitable analytical method, such as gas chromatography (GC)
or high-performance liquid chromatography (HPLC).

o Calculation: The LogP value is calculated as the logarithm of the ratio of the concentration of
the substance in the n-octanol phase to its concentration in the water phase.

Determination of Aqueous Solubility

Aqueous solubility is a fundamental property that affects a drug's bioavailability and
formulation.

Recommended Method: OECD Guideline 105 - Flask Method[3][4][5][6][7]
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o Equilibration: An excess amount of 1-(2-ethoxyethyl)-1-fluorocyclobutane is added to a
flask containing a known volume of water.

o Agitation: The flask is agitated at a constant temperature (e.g., 25 °C) for a sufficient period
to allow for equilibrium to be reached (typically 24-48 hours).

e Phase Separation: The undissolved solid is removed by centrifugation or filtration.

« Quantification: The concentration of the dissolved substance in the clear aqueous phase is
determined by a suitable analytical method (e.g., HPLC-UV, GC-MS).

e Calculation: The agueous solubility is expressed in units of mass per volume (e.g., g/L or
mg/mL).

Determination of pKa

The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. For
compounds with ionizable groups, pKa influences solubility, lipophilicity, and receptor binding.
Based on computational predictions, 1-(2-ethoxyethyl)-1-fluorocyclobutane is not expected
to have an ionizable center in the typical aqueous pH range. However, experimental verification
IS prudent.

Recommended Method: Potentiometric Titration

e Solution Preparation: A solution of the test compound is prepared in water or a co-solvent
system if the aqueous solubility is low.

« Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCI) and
a strong base (e.g., NaOH) while monitoring the pH using a calibrated pH meter.

o Data Analysis: The titration curve (pH vs. volume of titrant) is plotted. The pKa value
corresponds to the pH at the half-equivalence point.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid.
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Recommended Method: OECD Guideline 103 - Ebulliometer Method[8][9][10][11]

o Apparatus: An ebulliometer, an apparatus designed for the precise measurement of boiling
points, is used.

e Procedure: A sample of the liquid is placed in the ebulliometer and heated. The temperature
of the boiling liquid and its vapor are measured simultaneously under equilibrium conditions
at a known pressure.

o Correction: The observed boiling point is corrected to standard atmospheric pressure
(101.325 kPa).

Determination of Melting Point

The melting point is the temperature at which a substance changes state from solid to liquid.
Recommended Method: OECD Guideline 102 - Capillary Method[12][13][14][15][16]
o Sample Preparation: A small amount of the solid substance is packed into a capillary tube.

o Heating: The capillary tube is placed in a heated block or bath. The temperature is gradually
increased.

o Observation: The temperature at which the substance begins to melt and the temperature at
which it is completely molten are recorded. This range is reported as the melting point.

Mandatory Visualizations

The following diagrams illustrate key experimental workflows.
Caption: Workflow for LogP Determination by the Shake Flask Method.

Caption: Workflow for Aqueous Solubility Determination by the Flask Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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